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Boc-Ile-Glu-Gly-Arg-7-amido-4-methylcoumarin hydrochloride Boc-Ile-Glu-Gly-Arg-7-amido-4-methylcoumarin hydrochloride
Brand Name: Vulcanchem
CAS No.: 102601-26-3
VCID: VC20757007
InChI: InChI=1S/C34H50N8O10.ClH/c1-7-18(2)28(42-33(50)52-34(4,5)6)31(49)41-23(12-13-26(44)45)29(47)38-17-25(43)40-22(9-8-14-37-32(35)36)30(48)39-20-10-11-21-19(3)15-27(46)51-24(21)16-20;/h10-11,15-16,18,22-23,28H,7-9,12-14,17H2,1-6H3,(H,38,47)(H,39,48)(H,40,43)(H,41,49)(H,42,50)(H,44,45)(H4,35,36,37);1H
SMILES: CCC(C)C(C(=O)NC(CCC(=O)O)C(=O)NCC(=O)NC(CCCN=C(N)N)C(=O)NC1=CC2=C(C=C1)C(=CC(=O)O2)C)NC(=O)OC(C)(C)C.Cl
Molecular Formula: C34H51ClN8O10
Molecular Weight: 767.3 g/mol

Boc-Ile-Glu-Gly-Arg-7-amido-4-methylcoumarin hydrochloride

CAS No.: 102601-26-3

Cat. No.: VC20757007

Molecular Formula: C34H51ClN8O10

Molecular Weight: 767.3 g/mol

* For research use only. Not for human or veterinary use.

Boc-Ile-Glu-Gly-Arg-7-amido-4-methylcoumarin hydrochloride - 102601-26-3

Specification

CAS No. 102601-26-3
Molecular Formula C34H51ClN8O10
Molecular Weight 767.3 g/mol
IUPAC Name 5-[[2-[[5-(diaminomethylideneamino)-1-[(4-methyl-2-oxochromen-7-yl)amino]-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-4-[[3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoyl]amino]-5-oxopentanoic acid;hydrochloride
Standard InChI InChI=1S/C34H50N8O10.ClH/c1-7-18(2)28(42-33(50)52-34(4,5)6)31(49)41-23(12-13-26(44)45)29(47)38-17-25(43)40-22(9-8-14-37-32(35)36)30(48)39-20-10-11-21-19(3)15-27(46)51-24(21)16-20;/h10-11,15-16,18,22-23,28H,7-9,12-14,17H2,1-6H3,(H,38,47)(H,39,48)(H,40,43)(H,41,49)(H,42,50)(H,44,45)(H4,35,36,37);1H
Standard InChI Key CTKOXUOHQOJPNV-MRINPXRJSA-N
SMILES CCC(C)C(C(=O)NC(CCC(=O)O)C(=O)NCC(=O)NC(CCCN=C(N)N)C(=O)NC1=CC2=C(C=C1)C(=CC(=O)O2)C)NC(=O)OC(C)(C)C.Cl
Canonical SMILES CCC(C)C(C(=O)NC(CCC(=O)O)C(=O)NCC(=O)NC(CCCN=C(N)N)C(=O)NC1=CC2=C(C=C1)C(=CC(=O)O2)C)NC(=O)OC(C)(C)C.Cl

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